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Compound of Interest

Compound Name: ASR-488

Cat. No.: B10856979

For Researchers, Scientists, and Drug Development
Professionals

Introduction

ASR-488 is a novel small molecule compound that has demonstrated significant potential in
the inhibition of bladder cancer growth.[1] It functions as an activator of the mRNA-binding
protein CPEB1 (Cytoplasmic Polyadenylation Element Binding Protein 1), initiating apoptotic
signaling in muscle-invasive bladder cancer (MIBC) cells.[1] This document provides detailed
application notes and protocols for the in vivo experimental design using ASR-488, targeted
towards researchers, scientists, and drug development professionals.

Mechanism of Action

ASR-488 exerts its anti-cancer effects by activating CPEB1, which in turn modulates the
translation of key mRNAs involved in cell proliferation and apoptosis.[1] Pathway enrichment
analyses have revealed that ASR-488 treatment upregulates genes associated with p53
signaling, focal adhesion, and neurotrophin signaling pathways.[1] Conversely, it
downregulates genes involved in DNA replication, mismatch repair, and TGFf3 signaling.[1] This
multi-faceted mechanism of action makes ASR-488 a promising candidate for further preclinical
and clinical investigation.
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Table 1: In Vitro Efficacy of ASR-488 in Human Bladder Cancer Cell Lines

Ke
Cell Line IC50 (24h) IC50 (48h) IC50 (72h) . i . Reference
Findings

Significant
reduction in

TCCSUP 800 nM 480 nM 450 nM o [2]
cell viability.

[2]

Induction of
HT1376 1.28 uM 750 nM 850 nM apoptosis [2]
observed.[2]

Table 2: In Vivo Efficacy of a Structurally Related Compound (ASR490) in a Colorectal Cancer
Xenograft Model

Administr ] Tumor
Compoun . Animal Key Referenc
Dose ation Growth T
d Model o Findings e
Route Inhibition
Downregul
nu/nu mice  Effective ation of
Intraperiton  with suppressio  Notchl and
ASR490 5 mg/kg ]
eal HCT116 n of tumor survival
xenografts growth. signaling in
tumors.

Note: This data is for a structurally related compound, ASR490, and serves as a starting point
for ASR-488 in vivo study design.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway affected by ASR-488.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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